N-2,1,3-benzothiadiazol-5-yl-N'-1-naphthylurea

• IUPAC Name: 1-(2,1,3-benzothiadiazol-5-yl)-3-naphthalen-1-ylurea
• InChI: InChI=1S/C17H12N4OS/c22-17(18-12-8-9-15-16(10-12)21-23-20-15)19-14-7-3-5-11-4-1-2-6-13(11)14/h1-10H,(H2,18,19,22)
• InChI Key: PTSVEFPAGZCJTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)NC3=CC4=NSN=C4C=C3
• Molecular Formula: C17H12N4OS
• Molecular Weight: 320.4 g/mol

Description

N-2,1,3-benzothiadiazol-5-yl-N'-1-naphthylurea, also known as BNTX, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BNTX is a benzothiadiazole derivative that has been extensively studied for its biological properties, including its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

N-2,1,3-benzothiadiazol-5-yl-N'-1-naphthylurea acts as a selective antagonist of the α4β2 subtype of nAChRs. It binds to the orthosteric site of the receptor, preventing the binding of acetylcholine and other agonists. This results in the inhibition of the receptor-mediated release of neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to modulate the release of neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood and behavior. This compound has been studied as a potential therapeutic agent for the treatment of various disorders, including anxiety, depression, and addiction.

Advantages and Limitations for Lab Experiments

N-2,1,3-benzothiadiazol-5-yl-N'-1-naphthylurea has several advantages for use in lab experiments. It is a selective antagonist of the α4β2 subtype of nAChRs, making it a useful tool for studying the structure and function of these receptors. This compound is also a fluorescent probe, making it useful for studying the conformational changes of proteins.
However, this compound also has several limitations. It has a relatively low solubility in water, which can make it difficult to use in certain experiments. This compound also has a relatively short half-life, which can limit its usefulness in certain applications.

Future Directions

There are several future directions for research on N-2,1,3-benzothiadiazol-5-yl-N'-1-naphthylurea. One area of interest is the development of this compound-based therapeutics for the treatment of various disorders, including anxiety, depression, and addiction. Another area of interest is the use of this compound as a tool for studying the structure and function of nAChRs and other proteins. Finally, there is also interest in developing new synthetic methods for the production of this compound and other benzothiadiazole derivatives.

Synthesis Methods

The synthesis of N-2,1,3-benzothiadiazol-5-yl-N'-1-naphthylurea involves the reaction of 2-aminobenzothiazole with 1-naphthyl isocyanate in the presence of a suitable solvent and a catalyst. The reaction yields this compound as a yellow solid, which can be purified by recrystallization.

Scientific Research Applications

N-2,1,3-benzothiadiazol-5-yl-N'-1-naphthylurea has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and biophysics. In neuroscience, this compound has been used as a selective antagonist of the α4β2 subtype of nicotinic acetylcholine receptors (nAChRs), which are involved in various physiological processes, including learning and memory, attention, and addiction.
In pharmacology, this compound has been studied as a potential therapeutic agent for the treatment of various disorders, including anxiety, depression, and addiction. This compound has been shown to modulate the release of neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood and behavior.
In biophysics, this compound has been used as a fluorescent probe to study the conformational changes of proteins, including nAChRs and G protein-coupled receptors (GPCRs). This compound has been shown to bind to the orthosteric site of nAChRs with high affinity and selectivity, making it a useful tool for studying the structure and function of these receptors.